![molecular formula C5H8ClN5O2 B1433101 2-(4-nitro-1H-pyrazol-1-yl)ethanimidamide hydrochloride CAS No. 1423029-01-9](/img/structure/B1433101.png)
2-(4-nitro-1H-pyrazol-1-yl)ethanimidamide hydrochloride
Overview
Description
“2-(4-nitro-1H-pyrazol-1-yl)ethanimidamide hydrochloride” is a chemical compound with the molecular formula C5H8ClN5O2 and a molecular weight of 205.60 . It is intended for research use only .
Molecular Structure Analysis
The molecular structure of “2-(4-nitro-1H-pyrazol-1-yl)ethanimidamide hydrochloride” consists of a pyrazole ring with a nitro group at the 4-position and an ethanimidamide group at the 2-position . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-nitro-1H-pyrazol-1-yl)ethanimidamide hydrochloride” include a molecular weight of 205.60 and a molecular formula of C5H8ClN5O2 . Additional properties such as boiling point and storage conditions are not specified .Scientific Research Applications
Heat-Resistant Energetic Materials
Pyrazole derivatives have been studied for their potential as heat-resistant energetic materials due to their thermal stability and energetic parameters .
Synthesis and Bioactivity
These compounds are often synthesized for bioactivity evaluation, with precise molecular weights matching theoretical values indicating successful synthesis .
Synthetic Methods and Strategies
The synthetic methods for pyrazole heterocyclic systems are diverse, with efforts made to produce new heterocycles for various applications .
Platinum Complex Formation
Pyrazole derivatives can react with metals like platinum to form complexes, which may have applications in catalysis or materials science .
Benzimidazole Synthesis
One-pot condensation reactions involving pyrazole derivatives can lead to the synthesis of benzimidazoles, which have pharmaceutical significance .
properties
IUPAC Name |
2-(4-nitropyrazol-1-yl)ethanimidamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N5O2.ClH/c6-5(7)3-9-2-4(1-8-9)10(11)12;/h1-2H,3H2,(H3,6,7);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSZXGQPQYWVLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC(=N)N)[N+](=O)[O-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-nitro-1H-pyrazol-1-yl)ethanimidamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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